Cas no 844856-50-4 (4-Methylthio-3'-trifluoromethylbiphenyl)

• Product Name: 4-Methylthio-3'-trifluoromethylbiphenyl
• CAS No: 844856-50-4
• MF: C₁₄H₁₁F₃S
• MW: 268.297353029251
• MDL: MFCD06201370
• CID: 4717391
• Update Time: 2025-08-05

4-Methylthio-3'-trifluoromethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Methylthio-3'-trifluoromethylbiphenyl
• Methyl(3'-(trifluoromethyl)-[1,1'-biphenyl]-4-yl)sulfane
• methyl(3'-(trifluoromethyl)biphenyl-4-yl)sulfane
• 1-methylsulfanyl-4-[3-(trifluoromethyl)phenyl]benzene

• MDL： MFCD06201370
• Inchi： 1S/C14H11F3S/c1-18-13-7-5-10(6-8-13)11-3-2-4-12(9-11)14(15,16)17/h2-9H,1H3
• InChI Key： QFEWFBYUNMZRGE-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 256
• Topological Polar Surface Area: 25.3

4-Methylthio-3'-trifluoromethylbiphenyl Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on 4-Methylthio-3'-trifluoromethylbiphenyl

Introduction to 4-Methylthio-3'-trifluoromethylbiphenyl (CAS No. 844856-50-4)

4-Methylthio-3'-trifluoromethylbiphenyl, identified by the chemical compound code CAS No. 844856-50-4, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration, incorporating both a methylthio (-SCH₃) and a trifluoromethyl (-CF₃) substituent, which imparts distinct electronic and steric properties. The presence of these functional groups makes it a valuable candidate for further exploration in medicinal chemistry, particularly in the design of novel bioactive compounds.

The biphenyl core is a well-documented scaffold in drug discovery, known for its ability to enhance molecular stability and bioavailability. The introduction of fluorine atoms, as seen in the trifluoromethylbiphenyl moiety, is particularly noteworthy. Fluorine substitution is a common strategy in medicinal chemistry due to its ability to modulate metabolic pathways, improve binding affinity, and increase lipophilicity. In the case of 4-Methylthio-3'-trifluoromethylbiphenyl, the combination of these elements suggests potential applications in developing compounds with enhanced pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorinated biphenyl derivatives in the development of small-molecule inhibitors targeting various biological pathways. For instance, research published in journals such as *Journal of Medicinal Chemistry* and *Organic Letters* has demonstrated that biphenyl compounds with fluorine substituents exhibit promising activity against enzymes involved in cancer metabolism. The methylthio group further contributes to the molecule's reactivity, allowing for additional derivatization and fine-tuning of its biological properties.

In the context of agrochemicals, 4-Methylthio-3'-trifluoromethylbiphenyl has shown potential as a precursor for developing novel pesticides and herbicides. The structural features of this compound can be leveraged to create molecules with improved selectivity and reduced environmental impact. Current research is exploring its efficacy as a component in formulations designed to combat resistant plant pathogens, offering a promising avenue for sustainable agriculture.

The synthesis of 4-Methylthio-3'-trifluoromethylbiphenyl involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. The introduction of fluorine atoms, in particular, necessitates specialized techniques due to the high electronegativity and reactivity of fluorine-containing intermediates.

From a computational chemistry perspective, the molecular structure of 4-Methylthio-3'-trifluoromethylbiphenyl has been extensively studied using density functional theory (DFT) and molecular dynamics simulations. These computational approaches have provided valuable insights into its electronic properties, including charge distribution and dipole moments. Such data are crucial for understanding how the molecule interacts with biological targets at the atomic level.

The pharmacological potential of 4-Methylthio-3'-trifluoromethylbiphenyl has been further explored through high-throughput screening (HTS) campaigns. These studies have identified several analogs with enhanced binding affinity to specific protein targets. For example, derivatives of this compound have demonstrated inhibitory activity against kinases and other enzymes implicated in inflammatory diseases. This underscores the importance of structural optimization in maximizing therapeutic efficacy.

Future directions in the research of 4-Methylthio-3'-trifluoromethylbiphenyl include investigating its role in drug delivery systems and nanotechnology applications. The biphenyl core's ability to form stable inclusion complexes with cyclodextrins suggests potential for enhancing oral bioavailability. Additionally, its compatibility with various functional groups makes it an attractive candidate for conjugation with biomolecules such as peptides and antibodies.

The environmental impact of fluorinated compounds remains a topic of ongoing discussion within the scientific community. While fluorine substitution can improve drug stability and bioavailability, it also raises concerns about persistence and potential toxicity. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental footprint. The study of 4-Methylthio-3'-trifluoromethylbiphenyl contributes to this broader effort by providing insights into sustainable fluorination strategies.

In conclusion, 4-Methylthio-3'-trifluoromethylbiphenyl (CAS No. 844856-50-4) represents a fascinating compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for developing innovative bioactive molecules with improved pharmacological properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.